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Compound of Interest

Compound Name: Isopropyl cyanoacetate

Cat. No.: B077066

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and
handling precautions for isopropyl cyanoacetate. The information is intended to support
researchers, scientists, and professionals in the drug development field in the safe and
effective use of this compound. This document summarizes key safety information, presents
guantitative data in a structured format, outlines relevant experimental protocols for toxicity
testing, and provides a logical workflow for risk management.

Chemical and Physical Properties

Isopropyl cyanoacetate is a combustible liquid that is slightly soluble in water.[1][2] A
summary of its key physical and chemical properties is provided in Table 1.

Table 1: Physical and Chemical Properties of Isopropyl Cyanoacetate

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b077066?utm_src=pdf-interest
https://www.benchchem.com/product/b077066?utm_src=pdf-body
https://www.benchchem.com/product/b077066?utm_src=pdf-body
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.benchchem.com/product/b077066?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula CeHoaNO2 [3]
Molecular Weight 127.14 g/mol [3]

CAS Number 13361-30-3 [3]
Appearance Clear, coI?rIe§S to almost o

colorless liquid

Boiling Point 207 °C (lit.) [1][4]
Density 1.013 g/mL at 20 °C (lit.) [1114]

Flash Point 92 °C/197.6 °F (closed cup) [4115]
Refractive Index n20/D 1.416 [4]

Water Solubility

Slightly soluble

[1]2]

Vapor Pressure

0.441 mmHg at 25°C

[6]

Hazard Identification and Classification

Isopropyl cyanoacetate is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). It is a combustible

liquid that can cause skin and serious eye irritation, and may also cause respiratory irritation.[3]

[5]

Table 2: GHS Hazard Classification for Isopropyl Cyanoacetate
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Hazard Class Category Hazard Statement Source(s)
o H227: Combustible
Flammable Liquids Category 4 o [5]
liquid
Skin H315: Causes skin
) o Category 2 o [3]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
o Category 2A o [3]
Damage/Eye Irritation eye irritation
Specific Target Organ
Toxicity - Single H335: May cause
. Category 3 : o 3]
Exposure (Respiratory respiratory irritation

tract irritation)

Signal Word: Warning[3]
Hazard Pictogram:
o lwualt text

Toxicology

The primary routes of exposure to isopropyl cyanoacetate are inhalation, ingestion, and skin
and/or eye contact.[7] Symptoms of overexposure may include headache, dizziness, tiredness,
nausea, and vomiting.[5][8]

Table 3: Acute Toxicity Data for Isopropyl Cyanoacetate

Test Species Route Value Source(s)

LD50 Mouse Oral 4960 mg/kg [1]

Experimental Protocols for Toxicity Assessment

While specific experimental reports for isopropyl cyanoacetate were not found, the
toxicological data presented would have been generated following standardized protocols such
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as those established by the Organisation for Economic Co-operation and Development
(OECD). The following are summaries of the relevant OECD guidelines for the observed
hazards.

Acute Oral Toxicity (Following OECD Guideline 420:
Fixed Dose Procedure)

This method is used to assess the acute oral toxicity of a substance.

Test Animals: Typically, young adult female rats are used.

e Housing and Feeding: Animals are housed in standard cages with access to food and water,
except for a brief fasting period before and after administration of the test substance.

» Dosage: A series of fixed dose levels are used (e.g., 5, 50, 300, and 2000 mg/kg body
weight). The study begins with a sighting study to determine the appropriate starting dose.

o Administration: The test substance is administered in a single dose by gavage using a
stomach tube or a suitable intubation cannula.

» Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for at least 14 days.

o Necropsy: At the end of the observation period, all surviving animals are euthanized and a
gross necropsy is performed.

Acute Dermal Irritation (Following OECD Guideline 404)

This test assesses the potential of a substance to cause skin irritation.[6]
o Test Animals: Healthy young adult albino rabbits are typically used.[6]
o Preparation: The fur on the back of the animal is clipped 24 hours before the test.

o Application: A small amount (0.5 mL of liquid or 0.5 g of solid) of the test substance is applied
to a small area of skin (approximately 6 cm?) and covered with a gauze patch and semi-
occlusive dressing.[6]
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o Exposure: The exposure period is typically 4 hours.[6]

o Observation: After removal of the patch, the skin is examined for erythema (redness) and
edema (swelling) at specified intervals (1, 24, 48, and 72 hours). The reactions are scored
according to a graded scale.[6]

Acute Eye Irritation (Following OECD Guideline 405)

This method evaluates the potential of a substance to cause eye irritation or damage.[9][10]
o Test Animals: Healthy young adult albino rabbits are used.[9][10]

o Application: A single dose of the test substance (0.1 mL of liquid or 0.1 g of solid) is instilled
into the conjunctival sac of one eye of the animal. The other eye remains untreated and
serves as a control.[9][10]

» Observation: The eyes are examined for reactions in the cornea, iris, and conjunctiva at 1,
24, 48, and 72 hours after application. The responses are scored according to a
standardized system.[9][10]

Handling Precautions and Safety Measures

Proper handling and storage procedures are crucial to minimize the risks associated with
isopropyl cyanoacetate.

Engineering Controls

o Work in a well-ventilated area, preferably under a chemical fume hood.[10]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[8]

Personal Protective Equipment (PPE)

» Eye/Face Protection: Wear chemical safety goggles or a face shield.[4]

» Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat or other protective
clothing.[4]
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o Respiratory Protection: If ventilation is inadequate or for emergency situations, use a
NIOSH/MSHA-approved respirator with an appropriate filter for organic vapors.[4][8]

Safe Handling Practices

e Avoid contact with skin and eyes.[10]

Do not breathe vapors or mists.[5]

Keep away from heat, sparks, open flames, and other ignition sources.[5]

Take precautionary measures against static discharge.[10]

Wash hands thoroughly after handling.[5]

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated place.[10]
» Keep away from oxidizing agents.[]

o Storage temperature of 2-8°C is recommended.[1]

Emergency Procedures
First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Get medical attention if symptoms occur.[5][8]

o Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing and wash it before reuse. If skin irritation persists, call a
physician.[5]

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Get medical
attention.[5]
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 Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce
vomiting. Call a physician or poison control center immediately.[5][8]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.[5]

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

» Specific Hazards: Combustible liquid. Vapors may form explosive mixtures with air.[10]

o Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[10]

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation. Remove all sources of ignition. Evacuate
personnel to safe areas. Wear appropriate personal protective equipment.[5]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[10]

¢ Methods for Containment and Cleaning Up: Soak up with inert absorbent material (e.g.,
sand, silica gel, acid binder, universal binder, sawdust). Keep in suitable, closed containers
for disposal.[10]

Risk Management Workflow

The following diagram illustrates a logical workflow for the safe handling and risk management
of isopropyl cyanoacetate.
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Isopropyl Cyanoacetate Risk Management Workflow

Risk Assessment

i

Hazard Identification
- Combustible Liquid
- Skin/Eye Irritant

- Respiratory Irritant

Leads to

Exposure Assessment
- Inhalation
- Dermal Contact
- Ingestion

Informs

Risk Characterization
- Likelihood of Exposure
- Severity of Harm

Requires Dictates Prepares for
Control Measures Safe Handling & Storage Emergency Response
Engineering Controls Safe Handling Spill Response
- Fume Hood ¢ - Avoid contact - Evacuate & Ventilate
- Ventilation - No ignition sources - Remove ignition sources
- Eyewash/Shower - Ground equipment - Absorb with inert material
Administrative Controls Storage .
. Fire Response
- SOPs - Cool, dry, ventilated .
- ) : - Use dry chemical/foam
- Training - Tightly closed container
. L - Wear SCBA
- Labeling - Away from oxidizers .
Personal Protective Equipment First Aid
- Goggles/Face Shield - Inhalation: Fresh air
- Gloves - Skin: Wash with soap/water
- Lab Coat - Eyes: Rinse with water
- Respirator (if needed) - Ingestion: Seek medical aid

Click to download full resolution via product page

Caption: Risk Management Workflow for Isopropyl Cyanoacetate.
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Disposal Considerations

Waste from residues and unused products should be disposed of in accordance with local,
state, and federal regulations. It is recommended to contact a licensed professional waste
disposal service to dispose of this material.[5]

This technical guide is intended to provide comprehensive safety and handling information for
isopropyl cyanoacetate. It is essential for all personnel handling this chemical to be
thoroughly familiar with its hazards and to adhere strictly to the recommended safety
procedures. This information should be used in conjunction with the most current Safety Data
Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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